Cas no 1157307-37-3 (1-(2-Bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one)

• Product Name: 1-(2-Bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one
• CAS No: 1157307-37-3
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 5250614
• PubChem ID: 43801612
• Update Time: 2025-06-23

1-(2-Bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-394574
• 1-(2-bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one
• 1157307-37-3
• 1-(2-Bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one

• Inchi： 1S/C11H13BrO2S/c1-14-6-7-15-8-11(13)9-4-2-3-5-10(9)12/h2-5H,6-8H2,1H3
• InChI Key： RRKVUBUDGRYVJI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CSCCOC)=O

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-(2-Bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one

Introduction to 1-(2-Bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one (CAS No. 1157307-37-3)

1-(2-Bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one, identified by its CAS number 1157307-37-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This organosulfur derivative features a unique structural motif that has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both a bromophenyl group and a (2-methoxyethyl)sulfanyl moiety imparts distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

The compound’s molecular structure, characterized by a ketone functional group at the second carbon atom, facilitates various chemical transformations that are pivotal in synthetic organic chemistry. The bromine substituent on the aromatic ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex heterocyclic frameworks. Meanwhile, the (2-methoxyethyl)sulfanyl group introduces both lipophilicity and metabolic stability, attributes that are often sought after in drug candidates to improve pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of sulfur-containing heterocycles due to their demonstrated biological activity. Compounds like 1-(2-bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one have been investigated for their potential as intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The sulfanyl group, in particular, has been shown to modulate enzyme activity by serving as a hydrogen bond acceptor or participating in hydrophobic interactions within biological targets.

Recent studies have highlighted the compound’s utility in the development of small-molecule probes for protein interaction studies. For instance, derivatives of this scaffold have been used to probe the binding mechanisms of transcription factors and kinases, providing insights into their role in cellular signaling pathways. The bromophenyl moiety allows for easy functionalization via palladium-catalyzed reactions, enabling the introduction of diverse substituents that can fine-tune binding affinity and selectivity.

The synthesis of 1-(2-bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route begins with the bromination of an aromatic ring followed by nucleophilic substitution with a thiolate anion derived from 2-methoxythiol. The resulting intermediate is then oxidized to yield the desired ketone. This approach leverages well-established methodologies in organic synthesis while maintaining high regioselectivity and yield.

The compound’s physicochemical properties make it an attractive candidate for further pharmacological evaluation. Its solubility profile, melting point, and spectroscopic characteristics have been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These data are essential for understanding its behavior in biological systems and for optimizing its formulation as a drug candidate.

One of the most compelling aspects of 1-(2-bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one is its potential as a building block for more complex molecules. By employing directed evolution or structure-based drug design strategies, researchers can generate libraries of derivatives with enhanced potency and reduced toxicity. The combination of computational modeling with experimental validation has accelerated the discovery process, allowing for rapid screening of novel analogs.

The sulfanyl group’s role in modulating biological activity has been further underscored by recent findings in computational chemistry. Molecular docking studies have revealed that this moiety can interact with specific amino acid residues in protein targets, thereby influencing binding kinetics and thermodynamics. Such insights are invaluable for rational drug design, where subtle structural modifications can lead to significant improvements in therapeutic efficacy.

Moreover, the environmental and safety considerations associated with handling 1-(2-bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one are minimal compared to other reagents used in pharmaceutical synthesis. Its stability under standard laboratory conditions ensures ease of storage and handling, while its moderate reactivity allows for controlled reactions without excessive byproduct formation. These attributes make it an ideal candidate for large-scale production and industrial applications.

In conclusion,1-(2-bromophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one (CAS No. 1157307-37-3) represents a promising compound with broad applications in medicinal chemistry and drug development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new biological functions associated with sulfur-containing compounds,this molecule is poised to play a pivotal role in next-generation drug discovery efforts.